[S(R)]-N-[(1S)-2-(Diphenylphosphino)-1-phenylethyl]-N,2-dimethyl-2-propanesulfinamide, 95%

• IUPAC Name: (R)-N-[(1S)-2-diphenylphosphanyl-1-phenylethyl]-N,2-dimethylpropane-2-sulfinamide
• InChI: InChI=1S/C25H30NOPS/c1-25(2,3)29(27)26(4)24(21-14-8-5-9-15-21)20-28(22-16-10-6-11-17-22)23-18-12-7-13-19-23/h5-19,24H,20H2,1-4H3/t24-,29-/m1/s1
• InChI Key: OUMOIKKJQPXFKP-FUFSCUOVSA-N
• Canonical SMILES: CC(C)(C)S(=O)N(C)C(CP(C1=CC=CC=C1)C2=CC=CC=C2)C3=CC=CC=C3
• Isomeric SMILES: CC(C)(C)[S@@](=O)N(C)[C@H](CP(C1=CC=CC=C1)C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C25H30NOPS
• Molecular Weight: 423.6 g/mol

Description

[S(R)]-N-[(1S)-2-(Diphenylphosphino)-1-phenylethyl]-N,2-dimethyl-2-propanesulfinamide, 95% is a useful research compound. Its molecular formula is C25H30NOPS and its molecular weight is 423.6 g/mol. The purity is usually 95%.
The exact mass of the compound [S(R)]-N-[(1S)-2-(Diphenylphosphino)-1-phenylethyl]-N,2-dimethyl-2-propanesulfinamide, 95% is 423.17857275 g/mol and the complexity rating of the compound is 483. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality [S(R)]-N-[(1S)-2-(Diphenylphosphino)-1-phenylethyl]-N,2-dimethyl-2-propanesulfinamide, 95% suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [S(R)]-N-[(1S)-2-(Diphenylphosphino)-1-phenylethyl]-N,2-dimethyl-2-propanesulfinamide, 95% including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Catalysis in Asymmetric Synthesis : This compound has been utilized in catalytic processes. For instance, it was involved in the palladium-catalyzed asymmetric Grignard cross-coupling reactions (Franciò et al., 1998). Similarly, its role in nickel-catalyzed asymmetric cross-coupling was examined (Hayashi et al., 1981).

• Polymerization Processes : The compound was used in living and enantiomer-selective polymerization of allene, demonstrating selective polymerization behaviors and enantiomer-selectivity (Zhu, Luo, & Wu, 2019).

• Synthesis and Structural Analysis : It played a role in the synthesis of various complex molecules. For example, its application in the preparation of chiral phosphinoferrocene carboxamide ligands was explored for palladium-catalyzed asymmetric allylic alkylation (Lamač et al., 2007).

• Photochemical Reactions : This compound was involved in studies of photochemical reactions, such as the photo-Arbuzov rearrangements of 1-arylethyl phosphites (Bhanthumnavin & Bentrude, 2001).

• Chiral Ligand Applications : It has been used in synthesizing and studying the properties of chiral ligands. The preparation of novel chiral pyridine–phosphine ligands and their application in Pd-catalyzed asymmetric allylic alkylations is one example (Uenishi & Hamada, 2001).

• Asymmetric Hydroarsination Reactions : It was also a key component in the asymmetric hydroarsination reaction, demonstrating its versatility in chiral synthesis (Bungabong et al., 2007).